Cas no 103754-49-0 (2,3-Dimethyl-1,4-benzenedicarbonitrile)

• Product Name: 2,3-Dimethyl-1,4-benzenedicarbonitrile
• CAS No: 103754-49-0
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• CID: 138039
• PubChem ID: 21253559
• Update Time: 2025-10-09

2,3-Dimethyl-1,4-benzenedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarbonitrile,2,3-dimethyl-
• 1,4-DICYANO-2,3-DIMETHYLBENZENE
• 2,3-dimethylbenzene-1,4-dicarbonitrile
• 1,4-Benzenedicarbonitrile,2,3-dimethyl
• 2,3-Dimethyl-terephthalonitril
• 2,3-dimethyl-terephthalonitrile
• Terephthalonitrile,2,3-dimethyl-(6CI)
• 2,3-DIMETHYL TEREPHTHALONITRILE
• SCHEMBL1585098
• 2,3-dimethylterephthalonitrile
• 2,3-Dimethyl-1,4-benzenedicarbonitrile
• 103754-49-0
• AKOS006284039
• DTXSID50611665

• Inchi： 1S/C10H8N2/c1-7-8(2)10(6-12)4-3-9(7)5-11/h3-4H,1-2H3
• InChI Key： ZFJAONKADPJUSU-UHFFFAOYSA-N
• SMILES： N#CC1=CC=C(C#N)C(C)=C1C

Computed Properties

• Exact Mass: 156.06900
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58000
• LogP: 2.04676

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2,3-Dimethyl-1,4-benzenedicarbonitrile

Professional Introduction to 2,3-Dimethyl-1,4-benzenedicarbonitrile (CAS No. 103754-49-0)

2,3-Dimethyl-1,4-benzenedicarbonitrile, with the chemical formula C₁₀H₆N₂, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science. This heterocyclic aromatic derivative is characterized by its two cyano groups positioned at the 1 and 4 positions of a dimethyl-substituted benzene ring. The unique structural configuration of 2,3-Dimethyl-1,4-benzenedicarbonitrile imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various industrial applications.

The compound's molecular structure, featuring a benzene core with two methyl groups at the 2 and 3 positions and cyano functional groups at the 1 and 4 positions, contributes to its reactivity and utility. The cyano groups are highly polar and can participate in hydrogen bonding, while the methyl groups enhance the compound's lipophilicity. This balance of polar and non-polar characteristics makes 2,3-Dimethyl-1,4-benzenedicarbonitrile an attractive building block for designing molecules with tailored physicochemical properties.

In recent years, 2,3-Dimethyl-1,4-benzenedicarbonitrile has been explored in the development of novel pharmaceuticals. Its structural motif is reminiscent of several bioactive compounds that exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, researchers have investigated its derivatives as potential inhibitors of enzymes involved in cancer cell proliferation. The cyano groups in 2,3-Dimethyl-1,4-benzenedicarbonitrile can be further functionalized to introduce additional pharmacophores, thereby expanding its therapeutic applications.

The compound has also found utility in materials science, particularly in the synthesis of advanced polymers and liquid crystals. The rigid aromatic core and the electron-withdrawing cyano groups contribute to enhanced thermal stability and mechanical strength in polymer matrices. Researchers have demonstrated the incorporation of 2,3-Dimethyl-1,4-benzenedicarbonitrile into polymeric materials to improve their performance in high-temperature environments. Additionally, its ability to form ordered phases makes it a candidate for liquid crystal displays and other optoelectronic applications.

The synthesis of 2,3-Dimethyl-1,4-benzenedicarbonitrile typically involves multi-step organic reactions starting from commercially available precursors such as dimethylaniline or xylene derivatives. Advanced synthetic methodologies have been developed to achieve high yields and purity levels. For example, catalytic cyanation reactions have been employed to introduce the cyano groups efficiently. These synthetic strategies are crucial for producing sufficient quantities of the compound for both research and industrial purposes.

The pharmacological potential of derivatives of 2,3-Dimethyl-1,4-benzenedicarbonitrile has been further explored in preclinical studies. Researchers have synthesized analogs with modifications at different positions on the benzene ring to evaluate their biological activity. Some derivatives have shown promising results in inhibiting key enzymes associated with metabolic disorders. The structural diversity offered by this scaffold allows for the development of targeted therapeutics with improved efficacy and reduced side effects.

In conclusion, 2,3-Dimethyl-1,4-benzenedicarbonitrile (CAS No. 103754-49-0) is a versatile compound with significant applications in pharmaceuticals and materials science. Its unique structural features enable its use as an intermediate in synthesizing bioactive molecules and high-performance materials. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemistry.